Cas no 689161-17-9 (Benzoic acid, 4-methyl-2-(1-methylethoxy)-)

• Product Name: Benzoic acid, 4-methyl-2-(1-methylethoxy)-
• CAS No: 689161-17-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1732371
• PubChem ID: 61379139
• Update Time: 2025-04-21

Benzoic acid, 4-methyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-2-(1-methylethoxy)-
• E90940
• MFCD14652964
• 4-methyl-2-propan-2-yloxybenzoic acid
• AKOS010637099
• 689161-17-9
• 2-isopropoxy-4-methylbenzoic acid
• CS-0195899
• MRCZFAVZQCEZKJ-UHFFFAOYSA-N
• SCHEMBL1699147

• Inchi： 1S/C11H14O3/c1-7(2)14-10-6-8(3)4-5-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： MRCZFAVZQCEZKJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53